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Compound of Interest

Compound Name: Voxelotor

Cat. No.: B611706

Crucial Safety Update: Global Withdrawal of Voxelotor (Oxbryta®)

In September 2024, Pfizer announced the voluntary withdrawal of Voxelotor (marketed as
Oxbryta®) from all global markets. This decision was based on clinical data indicating that the
overall benefits of the treatment no longer outweigh the risks, citing an imbalance in vaso-
occlusive crises and fatal events. Regulatory bodies, including the U.S. Food and Drug
Administration (FDA) and the UK's Medicines and Healthcare products Regulatory Agency
(MHRA), have alerted healthcare professionals and patients, advising an immediate halt to
prescribing the medication.

For laboratory and research professionals, this means all ongoing clinical trials and expanded
access programs have been discontinued. The primary handling of Voxelotor will now involve
the return and disposal of existing stock. It is imperative to follow the specific return instructions
provided by the manufacturer or distributor.

Hazard Identification and Classification

Voxelotor's hazard classification varies across different safety data sheets (SDS). One source
classifies it as a hazardous substance, while others do not. Given the conflicting information
and the principle of universal precaution in a laboratory setting, it is prudent to handle
Voxelotor as a potentially hazardous chemical.

According to one SDS, Voxelotor is classified as:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b611706?utm_src=pdf-interest
https://www.benchchem.com/product/b611706?utm_src=pdf-body
https://www.benchchem.com/product/b611706?utm_src=pdf-body
https://www.benchchem.com/product/b611706?utm_src=pdf-body
https://www.benchchem.com/product/b611706?utm_src=pdf-body
https://www.benchchem.com/product/b611706?utm_src=pdf-body
https://www.benchchem.com/product/b611706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Harmful if swallowed (Acute toxicity, oral - Category 4)

e Harmful in contact with skin (Acute toxicity, dermal - Category 4)

o Causes skin irritation (Skin corrosion/irritation - Category 2)

o Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)
o Harmful if inhaled (Acute toxicity, inhalation - Category 4)

o May cause respiratory irritation (Specific target organ toxicity, single exposure - Category 3)

Personal Protective Equipment (PPE) and Engineering
Controls

To minimize exposure, a combination of engineering controls and personal protective
equipment is essential.

Engineering Controls:

o Work in a well-ventilated area. Use only in areas with appropriate exhaust ventilation, such
as a chemical fume hood.

o Ensure safety showers and eye wash stations are readily accessible.

Personal Protective Equipment: The following table summarizes the recommended PPE for
handling Voxelotor.
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Protection Type

Required PPE

Specifications & Guidelines

Eye/Face Protection

Safety goggles with side-
shields or a face shield.

Must be worn whenever there
is a risk of splashing or

aerosolization.

Hand Protection

Protective, impervious gloves
(e.g., Nitrile).

Select gloves tested against
chemotherapy drugs (ASTM
D6978-05). Change gloves
immediately if contaminated or
damaged. For extensive
handling, consider double-

gloving.

Skin & Body Protection

Impervious clothing, such as a

disposable gown or lab coat.

Gowns should be worn during
all activities involving the
compound, including handling

waste and cleaning spills.

Respiratory Protection

A suitable respirator (e.g.,
NIOSH-approved N95).

Required when there is a risk
of inhaling dust, fumes, or
aerosols, such as when
handling the powdered form or

cleaning up spills.

Operational and Disposal Plans

The following procedural guidance ensures the safe handling and disposal of Voxelotor,

particularly in light of its market withdrawal.

Step-by-Step Handling Procedure

» Preparation: Before handling, ensure all engineering controls are functional. Put on all

required PPE: safety goggles, impervious gown, and two pairs of nitrile gloves.

e Handling: Conduct all manipulations of Voxelotor powder within a certified chemical fume

hood to prevent inhalation. Avoid the formation of dust and aerosols.
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» Post-Handling: After handling, wipe down the work area with an appropriate decontaminating
solution (e.g., alcohol). Remove and dispose of outer gloves and gown in a designated
hazardous waste container. Wash hands thoroughly with soap and water.

First Aid Measures

Exposure Route Immediate Action Required

Move the person to fresh air. If breathing is
Inhalation difficult, provide respiratory support and seek

immediate medical attention.

Immediately wash the affected area with plenty
Skin Contact of soap and water. Remove contaminated

clothing and seek medical attention.

Immediately flush eyes with large amounts of
water for at least 15 minutes, lifting upper and

Eye Contact lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical

attention.

Wash out the mouth with water. Do NOT induce

Ingestion . . . . .
vomiting. Seek immediate medical attention.

Spill Management Protocol

o Evacuate & Secure: Evacuate non-essential personnel from the spill area. Ensure the area is
well-ventilated.

e Don PPE: Wear full PPE, including a respirator, impervious gown, double gloves, and eye
protection.

» Contain & Clean: Prevent further leakage or spillage. Absorb liquid spills with an inert, liquid-
binding material (e.g., diatomite). For solid spills, carefully collect the material to avoid

creating dust.

o Decontaminate: Decontaminate the spill area and equipment by scrubbing with alcohol or
another suitable solvent.
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» Dispose: Collect all contaminated materials, including absorbents and used PPE, in a
sealed, labeled container for hazardous waste disposal according to institutional and local

regulations.

Disposal Plan

Due to the global market withdrawal, the primary disposal route is to return the product.

o Product Return: Follow the recall instructions issued by Pfizer and your institution. Patients
were instructed to return the product to the dispensing pharmacy or homecare company.
Research institutions should follow similar protocols.

o Waste Disposal: If the product cannot be returned, it must be disposed of as hazardous
chemical waste. Do not discard it in regular trash or down the drain. All waste materials,
including empty containers, contaminated PPE, and spill cleanup materials, must be placed
in sealed, properly labeled containers and disposed of through a licensed hazardous waste
contractor, in accordance with all federal, state, and local regulations.

Voxelotor Handling and Disposition Workflow
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Preparation & Handling Emergency: Spill Event

Identify Voxelotor Stock

Don Full PPE:
- Safety Goggles
- Impervious Gown
- Double Nitrile Gloves
- Respirator (if needed)
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Caption: Workflow for handling Voxelotor following its market withdrawal.
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» To cite this document: BenchChem. [Essential Safety and Handling Protocols for Voxelotor].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611706#personal-protective-equipment-for-handling-
voxelotor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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